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Compound of Interest

Compound Name: NF-449

Cat. No.: B3340316 Get Quote

NF-449 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and handling of NF-449.

Frequently Asked Questions (FAQs)
Q1: What is NF-449?

A1: NF-449 is a potent and highly selective antagonist of the P2X1 purinergic receptor.[1] It is

also known to be a selective antagonist for the Gsα-subunit of G proteins.[1][2] These

properties make it a valuable tool for research in areas such as thrombosis and signal

transduction.[2]

Q2: What is the recommended solvent for reconstituting NF-449?

A2: The recommended solvents for NF-449 are aqueous-based. Water and Phosphate-

Buffered Saline (PBS, pH 7.2) are the most commonly cited solvents.[2][3]

Q3: What is the maximum solubility of NF-449 in these solvents?

A3: The maximum solubility can vary slightly between suppliers and batches. However, general

solubility guidelines are summarized in the table below. It is always recommended to consult

the batch-specific Certificate of Analysis for the most accurate data.
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Q4: How should I store the solid compound and its solutions?

A4:

Solid: The lyophilized powder should be stored at -20°C for long-term stability, where it can

be stable for multiple years.[2][3] Some suppliers state that storage at room temperature is

also acceptable. Always refer to the vial for specific storage recommendations.

Solutions: NF-449 solutions are known to be unstable.[1] It is strongly recommended to

prepare solutions fresh for each experiment.[1] Long-term storage of solutions is not

advised.[3] If temporary storage is unavoidable, aliquot the stock solution into tightly sealed

vials and store at -20°C for up to one month.[4]

Q5: I dissolved NF-449, but the solution is cloudy or has formed a precipitate. What should I

do?

A5: This may indicate that the maximum solubility has been exceeded or that the solution is

degrading.

Ensure you have not exceeded the recommended concentrations (see table below).

To aid dissolution, you can try gentle warming in a water bath, vortexing, or brief sonication.

Given the instability of NF-449 in solution, precipitation can occur over time.[1] Always

prioritize using freshly prepared solutions.

Q6: Why is the molecular weight on my batch-specific Certificate of Analysis different from the

theoretical value?

A6: NF-449 is often supplied with a high degree of hydration and may contain some residual

salts from synthesis. This can vary from batch to batch, affecting the actual molecular weight.

For preparing solutions of a precise molarity, it is crucial to use the batch-specific molecular

weight provided on the Certificate of Analysis.

Q7: Can I use DMSO to dissolve NF-449?
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A7: Currently, there is no available data from major suppliers recommending DMSO as a

solvent for NF-449. The compound's high polarity and multiple sulfonate groups suggest poor

solubility in organic solvents like DMSO. Aqueous buffers such as water or PBS are the

recommended solvents.

Solubility Data
The following table summarizes the known solubility of NF-449 in recommended solvents.

Solvent
Max Concentration
(mg/mL)

Max Concentration (mM)

Water 25 mg/mL ~16.6 mM

PBS (pH 7.2) 10 mg/mL[2] ~6.6 mM

Note: Molar concentrations are calculated using the theoretical molecular weight of 1505.06

g/mol and may vary. Use the batch-specific molecular weight for precise calculations.
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Issue Possible Cause(s) Recommended Solution(s)

Difficulty Dissolving Compound

• Concentration exceeds

maximum solubility.•

Insufficient mixing.• Incorrect

solvent used.

• Prepare a more dilute

solution.• Vortex or sonicate

the solution briefly.• Use

recommended aqueous

solvents like water or PBS.

Precipitation in Solution

• Solution instability and

degradation.• Storage at an

improper temperature.•

Exceeded solubility during

dilution.

• Prepare solutions fresh

before each experiment.[1]• If

short-term storage is

necessary, aliquot and store at

-20°C for no longer than one

month.[4]• Ensure the final

concentration in your

experimental buffer is below

the solubility limit.

Inconsistent Experimental

Results

• Inaccurate stock

concentration due to

hydration.• Degradation of the

compound in solution.

• Use the batch-specific

molecular weight from the

Certificate of Analysis for all

molarity calculations.• Always

use freshly prepared solutions

to ensure compound integrity.

Experimental Protocols
Protocol: Preparation of a 10 mM NF-449 Aqueous Stock
Solution
This protocol describes how to prepare a 10 mM stock solution using water as the solvent.

Materials:

NF-449 solid

High-purity water (e.g., Milli-Q or equivalent)

Microcentrifuge tubes
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Vortex mixer

Procedure:

Acclimatize the Vial: Before opening, allow the vial of NF-449 to equilibrate to room

temperature for at least 60 minutes to prevent condensation.[4]

Calculate Required Mass: Use the batch-specific molecular weight (MW) from the Certificate

of Analysis. For this example, we will use the theoretical MW of 1505.06 g/mol .

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x MW ( g/mol ) / 1000

To make 1 mL of a 10 mM solution:

Mass (mg) = 1 mL x 10 mM x 1505.06 / 1000 = 15.05 mg

Weigh the Compound: Carefully weigh out the calculated mass of NF-449 and place it into a

sterile microcentrifuge tube.

Add Solvent: Add the calculated volume of high-purity water to the tube.

Dissolve: Close the tube tightly and vortex thoroughly. If the compound does not dissolve

completely, brief sonication or gentle warming in a water bath can be used. Ensure the final

solution is clear and free of particulates.

Use Immediately: Due to the instability of NF-449 in solution, it is highly recommended to

use this stock immediately for your experiments.

Visualizations
Experimental Workflow & Signaling Pathways
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Workflow: NF-449 Stock Solution Preparation
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Caption: Experimental workflow for preparing NF-449 stock solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3340316?utm_src=pdf-body-img
https://www.benchchem.com/product/b3340316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF-449 Mechanism: P2X1 Receptor Antagonism
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Caption: NF-449 blocks ATP from activating the P2X1 ion channel.
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NF-449 Mechanism: Gsα Pathway Inhibition
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Caption: NF-449 prevents the activation of the Gsα subunit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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